Cas no 1261616-82-3 (3-(4'-(Difluoromethyl)-2'-fluorophenyl)propionic acid)

• Product Name: 3-(4'-(Difluoromethyl)-2'-fluorophenyl)propionic acid
• CAS No: 1261616-82-3
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4985832
• Update Time: 2023-08-24

3-(4'-(Difluoromethyl)-2'-fluorophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-(Difluoromethyl)-2'-fluorophenyl)propionic acid

• Inchi： 1S/C10H9F3O2/c11-8-5-7(10(12)13)2-1-6(8)3-4-9(14)15/h1-2,5,10H,3-4H2,(H,14,15)
• InChI Key： LUFBDCXLEFCEMS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)C=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3